2-Acetamido-5-fluoropyridine

Specification

• CAS No.: 100304-88-9
• Molecular Formula: C7H7FN2O
• Molecular Weight: 154.144
• IUPAC Name: N-(5-fluoropyridin-2-yl)acetamide
• Standard InChI: InChI=1S/C7H7FN2O/c1-5(11)10-7-3-2-6(8)4-9-7/h2-4H,1H3,(H,9,10,11)
• Standard InChI Key: UGAKRZKIWDTOBX-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=NC=C(C=C1)F

Introduction

Physical and Chemical Properties

Identification and Structure

2-Acetamido-5-fluoropyridine is identified by its CAS registry number 100304-88-9 and has several synonyms including N-(5-fluoropyridin-2-yl)acetamide and Acetamide, N-(5-fluoro-2-pyridinyl)-. The molecular structure contains a pyridine ring with a fluorine atom at position 5 and an acetamide group (CH₃CONH-) at position 2.

The compound can be uniquely identified using the following chemical identifiers:

• InChI: InChI=1S/C7H7FN2O/c1-5(11)10-7-3-2-6(8)4-9-7/h2-4H,1H3,(H,9,10,11)

• SMILES: CC(=O)NC1=NC=C(C=C1)F

Physical Properties

Table 1 summarizes the key physical properties of 2-Acetamido-5-fluoropyridine:

Property	Value	Unit
Molecular Formula	C₇H₇FN₂O	-
Molecular Weight	154.14	g/mol
Density	1.285	g/cm³
Boiling Point	319.9	°C at 760 mmHg
Flash Point	147.3	°C
Melting Point	Not specified	°C
Surface Tension	45.9	dyne/cm
Molar Volume	119.9	cm³
Polarizability	15.3 × 10⁻²⁴	cm³
Index of Refraction	1.556	-
Molar Refractivity	38.6	cm³
Vapor Pressure	0.000328	mmHg at 25°C
Enthalpy of Vaporization	56.16	kJ/mol
Polar Surface Area	41.99	Ų
LogP	0.84	-

Table 1: Physical properties of 2-Acetamido-5-fluoropyridine

Synthesis Methods

Traditional Synthesis Approaches

The primary method for synthesizing 2-Acetamido-5-fluoropyridine involves the acetylation of 2-amino-5-fluoropyridine with acetic anhydride or acetyl chloride. The precursor, 2-amino-5-fluoropyridine (CAS No. 21717-96-4), is commercially available and serves as the starting material for this transformation.

Solubility and Solution Preparation

For research applications, proper solution preparation is critical. The GlpBio product information suggests the following concentrations for stock solutions of 2-Acetamido-5-fluoropyridine:

Amount	Volume for 1 mM	Volume for 5 mM	Volume for 10 mM
1 mg	6.4876 mL	1.2975 mL	0.6488 mL
5 mg	32.438 mL	6.4876 mL	3.2438 mL
10 mg	64.8761 mL	12.9752 mL	6.4876 mL

Table 2: Solution preparation volumes for different concentrations of 2-Acetamido-5-fluoropyridine

Applications and Uses

Pharmaceutical Intermediate

2-Acetamido-5-fluoropyridine primarily serves as a pharmaceutical intermediate in the synthesis of more complex drug candidates and active pharmaceutical ingredients. The strategic incorporation of fluorine into pharmaceutical compounds has become increasingly important due to the beneficial effects on drug properties, including improved metabolic stability, enhanced binding interactions, and altered physicochemical characteristics.

Research Applications

In research settings, 2-Acetamido-5-fluoropyridine and related compounds are valuable for structure-activity relationship studies in drug discovery programs. The product is classified as a "Protein Degrader Building Block" by some suppliers, suggesting its utility in the development of targeted protein degradation technologies, an emerging area in drug discovery.

Supplier	Quantity	Price	Purity
CymitQuimica	100 mg	61.00 €	97%
CymitQuimica	250 mg	120.00 €	97%
CymitQuimica	1 g	166.00 €	97%
CymitQuimica	5 g	505.00 €	97%
CP Lab Safety (Aladdin Scientific)	5 g	Not specified	≥98%

Table 3: Commercial availability of 2-Acetamido-5-fluoropyridine

Specifications

Commercial products typically specify a minimum purity level, with ≥97% or ≥98% being common standards. Some suppliers classify this compound as a "Protein Degrader Building Block," indicating its potential utility in targeted protein degradation research.

Research Developments

Related Fluoropyridine Research

While specific research focusing directly on 2-Acetamido-5-fluoropyridine is limited in the search results, studies on related fluoropyridine derivatives provide context for potential applications:

• Late-stage functionalization of complex molecules through selective C-H fluorination has been reported, demonstrating methods for introducing fluorine into pyridine compounds at positions alpha to nitrogen. Such methodologies could potentially be applied to the synthesis or modification of compounds related to 2-Acetamido-5-fluoropyridine.

• Radiofluorination methods for pyridine derivatives have been developed, enabling the incorporation of ¹⁸F for potential applications in positron emission tomography (PET) imaging. These techniques could potentially be applied to create radiolabeled versions of 2-Acetamido-5-fluoropyridine for diagnostic or research purposes.

Future Research Directions

Based on the properties and applications of 2-Acetamido-5-fluoropyridine, several potential research directions may be valuable:

• Development of improved synthetic routes with higher yields and greater selectivity.

• Exploration of 2-Acetamido-5-fluoropyridine as a building block for more complex pharmaceutical compounds.

• Investigation of structure-activity relationships through the creation of derivative compounds with modified substituents.

• Potential applications in targeted protein degradation technologies, as suggested by its classification as a "Protein Degrader Building Block" by some suppliers.